Cas no 1804492-57-6 (Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1804492-57-6
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4867545
• Update Time: 2025-07-22

Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-9(17)4-6-3-8(12)16-10(11(14)15)7(6)5-13/h3,11H,2,4-5H2,1H3
• InChI Key： DVYVLNAAEMXRAT-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OCC)=C(CCl)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate

Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1804492-57-6): A Comprehensive Overview

Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1804492-57-6, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple substituents, including bromo, chloromethyl, and difluoromethyl groups, makes it a versatile intermediate for synthesizing various bioactive molecules.

The pyridine-4-acetate moiety in the compound's name is particularly noteworthy, as pyridine derivatives are widely recognized for their pharmacological properties. Pyridine-based compounds have been extensively studied for their roles in treating a range of diseases, including neurological disorders, infectious diseases, and cancer. The specific arrangement of substituents in Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate contributes to its unique chemical reactivity and biological activity.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. The difluoromethyl group in Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for drug development. Studies have demonstrated that fluorinated pyridines can improve the efficacy of drugs by increasing their bioavailability and reducing their susceptibility to enzymatic degradation.

In addition to its fluorinated component, the chloromethyl group in the compound plays a crucial role in its reactivity. Chloromethyl groups are known to participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions, which are fundamental to many synthetic pathways. This makes Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate a valuable building block for constructing more complex molecular structures.

The bromo substituent further enhances the compound's utility as a synthetic intermediate. Bromo groups are commonly used in organic synthesis due to their ability to undergo selective reactions under controlled conditions. This property allows for the precise modification of molecular frameworks, enabling chemists to tailor the biological activity of their target compounds.

Current research in pharmaceutical chemistry is increasingly focusing on developing novel heterocyclic compounds with enhanced pharmacological properties. Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate fits well within this trend, as it combines multiple functional groups that are known to improve drug efficacy and selectivity. For instance, studies have shown that pyridine derivatives with bromo and chloromethyl substituents can exhibit potent anti-inflammatory and anti-cancer activities.

The acetate ester group in Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate also contributes to its versatility as a synthetic intermediate. Acetate esters are commonly used in drug synthesis due to their stability and ease of functionalization. This allows for further derivatization of the compound, enabling the creation of a wide range of analogs with tailored properties.

In conclusion, Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1804492-57-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for fluorinated and halogenated pyridines, compounds like Ethyl 6-bromo-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate will undoubtedly play a crucial role in the development of next-generation therapeutics.